Cas no 1222090-82-5 (4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole)

4,7-Bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole is a high-purity organic compound featuring a benzotriazole core functionalized with brominated thiophene units and a 2-ethylhexyl side chain. This structure confers excellent electron-accepting properties and enhanced solubility in organic solvents, making it suitable for applications in organic electronics, such as polymer solar cells and organic field-effect transistors (OFETs). The bromine substituents facilitate further cross-coupling reactions, enabling precise structural modifications. Its robust thermal and photochemical stability ensures reliable performance in optoelectronic devices. The compound’s tailored design supports efficient charge transport and thin-film processability, meeting the demands of advanced material research and device fabrication.

4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole structure

1222090-82-5 structure

Product Name:4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole

CAS No:1222090-82-5

MF:C₂₂H₂₃Br₂N₃S₂

MW:553.4g/mol

CID:4726752

PubChem ID:133083241

Update Time:2025-06-08

4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

- 4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole
- CID 133083241
- 2-(2-ethylhexyl)-4,7-di(thiophen-2-yl)-2H-benzo[d][1,2,3]triazole
- 4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2H-benzo[d][1,2,3]triazole
- 2H-Benzotriazole, 4,7-bis(5-bromo-2-thienyl)-2-(2-ethylhexyl)-
- 1222090-82-5
- 4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)benzotriazole
- DB-094597
- Inchi： 1S/C22H23Br2N3S2/c1-3-5-6-14(4-2)13-27-25-21-15(17-9-11-19(23)28-17)7-8-16(22(21)26-27)18-10-12-20(24)29-18/h7-12,14H,3-6,13H2,1-2H3
- InChI Key： JFTRHTGDYQVTME-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C2=CC=C(C3=CC=C(S3)Br)C3C2=NN(CC(CC)CCCC)N=3)S1

Computed Properties

Exact Mass: 552.96797g/mol
Monoisotopic Mass: 550.97002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 492
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.2
XLogP3: 9.5

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Vapor Pressure: No data available
pka: 0.27±0.30(Predicted)

4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B856203-1g	4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole	1222090-82-5	97%	1g	4,000.00	2021-05-17
Cooke Chemical	M9981234-1g	4,7-bis(5-bromothiophen-2-yl)-2-(2-ethylhexyl)-2,1,3-benzotriazole	1222090-82-5	97%	1g	RMB 2880.00	2025-02-20